Cas no 820971-99-1 (Azetidine, 3-[(1S)-1-(3,5-difluorophenyl)-2-methylpropyl]-, hydrochloride)

• Product Name: Azetidine, 3-[(1S)-1-(3,5-difluorophenyl)-2-methylpropyl]-, hydrochloride
• CAS No: 820971-99-1
• MF: C₁₃H₁₈ClF₂N
• MW: 261.738529682159
• CID: 699081
• PubChem ID: 67065881
• Update Time: 2025-04-19

Azetidine, 3-[(1S)-1-(3,5-difluorophenyl)-2-methylpropyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[(1S)-1-(3,5-difluorophenyl)-2-methylpropyl]-, hydrochloride
• 3-[(1S)-1-(3,5-difluorophenyl)-2-methylpropyl]azetidine,hydrochloride
• 3-[(1S)-1-(3,5-Difluorophenyl)-2-methylpropyl]azetidine--hydrogen chloride (1/1)
• LFKXVEPPOILAIW-BTQNPOSSSA-N
• 3-[(1S)-1-(3,5-difluorophenyl)-2-methylpropyl]azetidine hydrochloride
• 820971-99-1
• SCHEMBL1528623
• DTXSID90736361

• Inchi： 1S/C13H17F2N.ClH/c1-8(2)13(10-6-16-7-10)9-3-11(14)5-12(15)4-9;/h3-5,8,10,13,16H,6-7H2,1-2H3;1H/t13-;/m1./s1
• InChI Key： LFKXVEPPOILAIW-BTQNPOSSSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)[C@@H](C(C)C)C1CNC1)F

Computed Properties

• Exact Mass: 261.1095836g/mol
• Monoisotopic Mass: 261.1095836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų